Cas no 2228489-21-0 (2-(3-chloro-4-nitrophenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(3-chloro-4-nitrophenyl)-2,2-difluoroacetic acid
• CAS No: 2228489-21-0
• MF: C₈H₄ClF₂NO₄
• MW: 251.571468353271
• CID: 6403191
• PubChem ID: 165705214
• Update Time: 2025-10-23

2-(3-chloro-4-nitrophenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-nitrophenyl)-2,2-difluoroacetic acid
• EN300-1971876
• 2228489-21-0

• Inchi： 1S/C8H4ClF2NO4/c9-5-3-4(8(10,11)7(13)14)1-2-6(5)12(15)16/h1-3H,(H,13,14)
• InChI Key： IULVYJPOFDUFHK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)O)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.9796916g/mol
• Monoisotopic Mass: 250.9796916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(3-chloro-4-nitrophenyl)-2,2-difluoroacetic acid

2-(3-Chloro-4-Nitrophenyl)-2,2-Difluoroacetic Acid: A Comprehensive Overview

2-(3-Chloro-4-Nitrophenyl)-2,2-Difluoroacetic Acid (CAS No: 2228489-21-0) is a highly specialized organic compound with a complex structure that combines multiple functional groups, making it a subject of interest in various scientific disciplines. This compound is characterized by its unique combination of chlorine, nitro, and difluoro substituents attached to an acetic acid backbone. The presence of these groups imparts distinctive chemical and physical properties, which have been extensively studied in recent years.

The chlorine and nitro groups on the aromatic ring contribute significantly to the compound's electronic properties. The nitro group, being a strong electron-withdrawing group, enhances the electrophilic nature of the aromatic ring, making it more reactive in certain chemical reactions. Conversely, the chlorine substituent introduces both electron-withdrawing and electron-donating effects depending on its position relative to other groups on the ring. This interplay of electronic effects makes 2-(3-chloro-4-nitrophenyl)-2,2-difluoroacetic acid a valuable molecule in synthetic chemistry and materials science.

The difluoroacetic acid moiety further adds complexity to the molecule. The two fluorine atoms attached to the same carbon atom create a highly strained structure due to steric hindrance. This strain can influence the molecule's reactivity and stability, making it an interesting candidate for studying chemical kinetics and thermodynamics. Recent studies have focused on how these fluorine atoms interact with other functional groups in the molecule and how they affect the overall reactivity of the compound.

In terms of applications, 2-(3-chloro-4-nitrophenyl)-2,2-difluoroacetic acid has shown promise in several areas. One of its most notable uses is in drug discovery, where its unique structure allows for the creation of bioactive compounds with potential therapeutic applications. Researchers have explored its ability to act as a precursor for synthesizing more complex molecules with anti-inflammatory, antiviral, or anticancer properties.

Another area where this compound has gained attention is in materials science. Its combination of electron-withdrawing groups and fluorinated substituents makes it suitable for use in creating advanced polymers or coatings with specific electronic or mechanical properties. Recent advancements in polymer chemistry have leveraged this compound's ability to form stable bonds under certain conditions, leading to innovative materials with enhanced durability and performance.

From an environmental perspective, understanding the behavior of 2-(3-chloro-4-nitrophenyl)-2,2-difluoroacetic acid in natural systems is crucial. Studies have examined its biodegradation pathways and toxicity profiles to assess its potential impact on ecosystems. These investigations are essential for ensuring safe handling and disposal practices in industrial settings.

Recent research has also delved into the synthesis methods for this compound, aiming to optimize production processes for scalability and cost-effectiveness. Traditional methods often involve multi-step reactions with harsh conditions; however, modern approaches are exploring greener chemistry techniques that minimize waste and energy consumption.

In conclusion, 2-(3-chloro-4-nitrophenyl)-2,2-difluoroacetic acid (CAS No: 2228489-21-0) stands out as a versatile and intriguing compound with diverse applications across multiple scientific domains. Its unique structural features continue to inspire new research directions, contributing to advancements in chemistry, pharmacology, and materials science.